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Introduction

ASP-4058 is a novel, orally active, and selective agonist for the sphingosine-1-phosphate
(S1P) receptors 1 and 5 (S1P1 and S1P5).[1][2][3] As a next-generation S1P receptor
modulator, ASP-4058 offers a more targeted approach compared to nonselective S1P receptor
agonists like fingolimod. Its selectivity for S1P1 and S1P5 is crucial for its mechanism of action,
primarily involving the regulation of lymphocyte trafficking and potentially direct effects on cells
within the central nervous system (CNS).[1][4] This document provides detailed application
notes and experimental protocols for studying the interaction of ASP-4058 with its target
proteins, S1P1 and S1P5.

Mechanism of Action

ASP-4058 is an agonist that preferentially binds to and activates S1P1 and S1P5, which are G
protein-coupled receptors (GPCRs).[1][2] Activation of S1P1 on lymphocytes is a key
mechanism for their sequestration in secondary lymphoid organs, leading to a reduction in
circulating lymphocytes.[1] This immunomodulatory effect is the basis for its therapeutic
potential in autoimmune diseases such as multiple sclerosis.[1][2] The function of S1P5 in the
CNS is still under investigation, but its presence on oligodendrocytes suggests a potential role
in neuroprotection.[4]
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Quantitative Data on ASP-4058 and S1P Receptor

Interaction

The interaction of ASP-4058 with human S1P receptor subtypes has been quantified using

functional assays, such as GTPyS binding assays. The data clearly demonstrates the
selectivity of ASP-4058 for S1P1 and S1P5 over other S1P receptor subtypes (S1P2, S1P3,

and S1P4).[4]

S1P1 S1P5 S1P2 S1P3 S1P4
Compo Assay Referen
EC50 EC50 EC50 EC50 EC50
und Type ce
(nM) (nM) (nM) (nM) (nM)
ASP- GTPYS
7.4 7.5 >1000 >1000 >1000 o [3][4]
4058 Binding
Fingolim GTPyS
0.3 0.8 >10000 0.6 1.1 o [4]
od-P Binding

EC50 (Half maximal effective concentration) is a measure of the concentration of a drug which
induces a response halfway between the baseline and maximum after a specified exposure
time.

Signaling Pathway

The binding of ASP-4058 to S1P1 and S1P5 receptors initiates a cascade of intracellular
signaling events. As these are Gi-coupled receptors, agonist binding leads to the exchange of
GDP for GTP on the Gai subunit, its dissociation from the Gy dimer, and subsequent
modulation of downstream effectors.
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Prepare Reagents:
- ASP-4058 dilutions

- Membrane preparations
- GDP, [35S]GTPyS

:

Plate Setup:
Add buffer, compound,
membranes, and GDP to a
96-well plate

'

Pre-incubation:
30°C for 15-30 min

Initiate Reaction:
Add [35S]GTPyS

Incubation
0°C for 60 min

'

Terminate and Filter:
Rapid filtration through
a filter plate

Wash F|Iters
3x with cold wash buffer
Scintillation Counting:
Measure radioactivity

Data Analysis:
Calculate EC50 values

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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